![molecular formula C16H16F2N4O2 B2561495 2,4-difluoro-N-((4-morpholinopyrimidin-2-yl)methyl)benzamide CAS No. 1798031-62-5](/img/structure/B2561495.png)
2,4-difluoro-N-((4-morpholinopyrimidin-2-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,4-difluoro-N-((4-morpholinopyrimidin-2-yl)methyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is a tyrosine kinase inhibitor that has shown promising results in the treatment of various diseases, including cancer.
Scientific Research Applications
Anticancer Applications
This compound, being a pyrimidine derivative, could potentially be used in the treatment of various types of cancer. Pyrimidine derivatives have been reported to modulate myeloid leukemia . For example, imatinib, Dasatinib, and nilotinib are pyrimidine-based drugs and well-established treatments for leukemia .
Antimicrobial and Antifungal Applications
Pyrimidine derivatives have also been reported to have antimicrobial and antifungal properties. This suggests that “2,4-difluoro-N-((4-morpholinopyrimidin-2-yl)methyl)benzamide” could potentially be used in the treatment of various microbial and fungal infections.
Antiparasitic Applications
The compound could potentially be used in the treatment of parasitic infections. Pyrimidine derivatives have been reported to have antiparasitic properties .
Cardiovascular Applications
Pyrimidine derivatives have been reported to have cardiovascular and antihypertensive properties . This suggests that “2,4-difluoro-N-((4-morpholinopyrimidin-2-yl)methyl)benzamide” could potentially be used in the treatment of cardiovascular diseases and hypertension.
Anti-Inflammatory and Analgesic Applications
The compound could potentially be used in the treatment of inflammation and pain. Pyrimidine derivatives have been reported to have anti-inflammatory and analgesic properties .
Antidiabetic Applications
Pyrimidine derivatives have been reported to have antidiabetic properties . This suggests that “2,4-difluoro-N-((4-morpholinopyrimidin-2-yl)methyl)benzamide” could potentially be used in the treatment of diabetes.
properties
IUPAC Name |
2,4-difluoro-N-[(4-morpholin-4-ylpyrimidin-2-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16F2N4O2/c17-11-1-2-12(13(18)9-11)16(23)20-10-14-19-4-3-15(21-14)22-5-7-24-8-6-22/h1-4,9H,5-8,10H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQADKSSMMJKDIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC(=NC=C2)CNC(=O)C3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16F2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.